Cas no 17394-14-8 (9H-Thioxanthene-9-carboxylic acid)
17394-14-8 structure
Product Name:9H-Thioxanthene-9-carboxylic acid
CAS No:17394-14-8
MF:C14H10O2S
MW:242.293002605438
CID:2782326
PubChem ID:12515654
Update Time:2025-04-21
9H-Thioxanthene-9-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID30501035
- SCHEMBL5756547
- 9H-Thioxanthene-9-carboxylic acid
- 9-Thioxanthenylcarboxylic acid
- DHALJNUNTPESFN-UHFFFAOYSA-N
- thioxanthene-9-carboxylic acid
- 17394-14-8
- DTXCID90451845
- DB-197637
-
- Inchi: 1S/C14H10O2S/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H,(H,15,16)
- InChI Key: DHALJNUNTPESFN-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C(=O)O)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 242.04015073g/mol
- Monoisotopic Mass: 242.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 62.6Ų
9H-Thioxanthene-9-carboxylic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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